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Compound of Interest

Compound Name: Zilvetrigine

CAS No.: 3002072-52-5

Cat. No.: B15584049

Get Quote

CAS Number: 3002072-52-5[1][2]

Executive Summary
This technical guide addresses the available information for Zilvetrigine (CAS 3002072-52-5).

Despite extensive searches of public databases, scientific literature, and patent repositories,

there is a notable scarcity of in-depth technical data specifically for Zilvetrigine. Publicly

accessible information is largely limited to its chemical identity and a general classification as a

sodium channel blocker. There is insufficient data to provide a comprehensive analysis of its

pharmacological properties, quantitative data, or detailed experimental protocols as requested.

A significant challenge in researching Zilvetrigine is the frequent confusion in search results

with two other pharmaceutical compounds: Suzetrigine (a NaV1.8 inhibitor) and Zilucoplan (a

C5 complement inhibitor). This guide presents the confirmed information for Zilvetrigine and

clarifies the current limitations in available data.

Chemical and Physical Properties
Based on publicly available data, the following chemical and physical properties of Zilvetrigine
have been identified:
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Property Value Source

Molecular Formula C₂₀H₂₀ClN₃O₂ PubChem[1]

Molecular Weight 369.8 g/mol PubChem[1]

IUPAC Name

2-(4-tert-butyl-5-chloro-2-

methylphenyl)-4-oxo-1H-1,6-

naphthyridine-5-carboxamide

PubChem[1]

Synonyms
zilvetrigine [INN],

HUN2FLQ4F9
PubChem[1]

Mechanism of Action
Zilvetrigine is broadly classified as a sodium channel blocker.[3][4] Sodium channel blockers

are a class of drugs that inhibit the flow of sodium ions (Na+) through sodium channels in cell

membranes.[5][6] By blocking these channels, they reduce the excitability of cells, particularly

neurons and muscle cells. This mechanism is the basis for their use in various therapeutic

areas, including epilepsy, cardiac arrhythmias, and pain management.[6][7]

However, there is no publicly available information detailing Zilvetrigine's specific mechanism

of action, such as its selectivity for different sodium channel subtypes (e.g., NaV1.1, NaV1.7,

NaV1.8). This subtype selectivity is a critical determinant of a drug's therapeutic efficacy and

side-effect profile.

Quantitative Data
A thorough search for quantitative pharmacological data for Zilvetrigine yielded no specific

results. Data points that are currently unavailable in the public domain include:

IC₅₀/EC₅₀ values: No data on the concentration of Zilvetrigine required to inhibit sodium

channels or elicit a functional response is available.

Pharmacokinetic parameters: Information regarding the absorption, distribution, metabolism,

and excretion (ADME) of Zilvetrigine in preclinical models or humans is not publicly

accessible.
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Efficacy data: There are no published preclinical or clinical studies demonstrating the efficacy

of Zilvetrigine in any disease model.

Experimental Protocols
Detailed experimental protocols for the study of Zilvetrigine are not available in the public

domain. To provide a general context for researchers, a standard experimental workflow for

characterizing a novel sodium channel blocker is described below. Please note, this is a

generalized protocol and has not been specifically applied to Zilvetrigine based on available

information.

General Experimental Workflow for Sodium Channel
Blocker Characterization
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Caption: Generalized workflow for the discovery and preclinical development of a novel sodium

channel blocker.

Signaling Pathways
As the specific molecular target and mechanism of action for Zilvetrigine are not detailed in

public sources, a specific signaling pathway diagram cannot be constructed. In general, sodium

channel blockers directly interact with the sodium channel protein itself, rather than engaging

with a complex signaling cascade. The therapeutic effect is a direct consequence of the

physical blockage or modulation of the ion channel, leading to a reduction in cellular excitability.

Conclusion and Future Outlook
The publicly available information on Zilvetrigine is currently insufficient to provide a detailed

technical guide. While its chemical identity is established and it is classified as a sodium

channel blocker, critical data regarding its specific mechanism of action, pharmacological

profile, and preclinical or clinical development status are absent from the public domain. The

persistent confusion with Suzetrigine and Zilucoplan in public databases further complicates

research into this compound. It is possible that Zilvetrigine is an early-stage research

compound, a discontinued candidate, or a chemical intermediate with limited publicly disclosed

information. Further clarification on the status and properties of Zilvetrigine would require

access to proprietary data or future publications from the developing organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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